Cas no 1443286-16-5 ([4-(3-Chloro-4-methoxy-phenyl)-2-dimethylamino-thiazol-5-yl]-acetic acid)

• Product Name: [4-(3-Chloro-4-methoxy-phenyl)-2-dimethylamino-thiazol-5-yl]-acetic acid
• CAS No: 1443286-16-5
• MF: C₁₄H₁₅ClN₂O₃S
• MW: 326.798501253128
• CID: 5180083
• Update Time: 2025-05-21

[4-(3-Chloro-4-methoxy-phenyl)-2-dimethylamino-thiazol-5-yl]-acetic acid Chemical and Physical Properties

Names and Identifiers

• [4-(3-Chloro-4-methoxy-phenyl)-2-dimethylamino-thiazol-5-yl]-acetic acid
• 5-Thiazoleacetic acid, 4-(3-chloro-4-methoxyphenyl)-2-(dimethylamino)-

• Inchi： 1S/C14H15ClN2O3S/c1-17(2)14-16-13(11(21-14)7-12(18)19)8-4-5-10(20-3)9(15)6-8/h4-6H,7H2,1-3H3,(H,18,19)
• InChI Key： HBIDNGHVIAFEGP-UHFFFAOYSA-N
• SMILES： S1C(CC(O)=O)=C(C2=CC=C(OC)C(Cl)=C2)N=C1N(C)C

Additional information on [4-(3-Chloro-4-methoxy-phenyl)-2-dimethylamino-thiazol-5-yl]-acetic acid

Compound CAS No. 1443286-16-5: [4-(3-Chloro-4-methoxy-phenyl)-2-dimethylamino-thiazol-5-yl]-acetic Acid

[4-(3-Chloro-4-methoxy-phenyl)-2-dimethylamino-thiazol-5-yl]-acetic acid (CAS No. 1443286-16-5) is a structurally complex organic compound with significant potential in the fields of pharmacology and materials science. This compound is characterized by its thiazole ring, which is a five-membered heterocyclic structure containing sulfur and nitrogen atoms. The presence of a dimethylamino group (-N(CH₃)₂) and a methoxy group (-OCH₃) on the aromatic ring introduces unique electronic and steric properties, making it a promising candidate for various applications.

The synthesis of this compound involves a multi-step process, including the preparation of the thiazole core and subsequent functionalization with the aromatic substituents. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint while maintaining high yields. The dimethylamino group plays a crucial role in modulating the compound's basicity, which is essential for its interaction with biological systems.

Recent studies have highlighted the antimicrobial activity of this compound, particularly against Gram-positive bacteria. The thiazole ring is known to contribute significantly to such activities due to its ability to disrupt bacterial cell membranes. Additionally, the methoxy group enhances the compound's lipophilicity, improving its ability to penetrate cellular barriers. These properties make it a valuable lead compound in the development of novel antibiotics.

In terms of pharmacokinetics, the acetic acid moiety at the 5-position of the thiazole ring facilitates better absorption and bioavailability. This feature is critical for drug delivery applications, where efficient transport across biological membranes is paramount. Furthermore, computational modeling studies have revealed that this compound exhibits favorable drug-like properties, including low toxicity and minimal off-target effects.

The structural versatility of [4-(3-Chloro-4-methoxy-phenyl)-2-dimethylamino-thiazol-5-yl]-acetic acid also makes it an attractive candidate for materials science applications. For instance, its ability to form self-assembled monolayers (SAMs) on various substrates has been explored for use in biosensors and nanotechnology. The chlorine atom on the aromatic ring introduces additional functionality, enabling further chemical modifications to tailor its properties for specific applications.

From an environmental perspective, researchers have investigated the biodegradability of this compound under simulated environmental conditions. Results indicate that it undergoes rapid degradation under aerobic conditions, minimizing its potential ecological impact. This attribute aligns with current sustainability trends in chemical synthesis and application.

In conclusion, [4-(3-Chloro-4-methoxy-phenyl)-2-dimethylamino-thiazol-5-yl]-acetic acid (CAS No. 1443286-16-5) represents a multifaceted compound with diverse applications across pharmacology and materials science. Its unique structural features and favorable pharmacokinetic properties position it as a valuable asset in both research and industrial settings.